molecular formula C22H22N4O5S B2536153 N-(4-(2-((3-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide CAS No. 1005308-41-7

N-(4-(2-((3-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide

Cat. No. B2536153
CAS RN: 1005308-41-7
M. Wt: 454.5
InChI Key: YVBOSWVZRQKSAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-(4-(2-((3-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide” is a derivative of 2-amino-4-phenylthiazole . These derivatives have been designed and synthesized according to the structural characteristics of crizotinib . They have been evaluated for their in vitro antiproliferative activity against various human cancer cell lines .


Synthesis Analysis

The synthesis of these compounds involves the use of hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively milder reaction conditions using dimethyl formamide as solvent . The obtained compounds were characterized using 1H NMR, 13C NMR, and HRMS .

Scientific Research Applications

Synthesis and Chemical Reactions

Research on related compounds has demonstrated a variety of synthetic routes and chemical reactions that could be applicable to the study of N-(4-(2-((3-acetamidophenyl)amino)-2-oxoethyl)thiazol-2-yl)-3,4-dimethoxybenzamide. For example, the synthesis of thiazole derivatives through reactions involving carboxamides with thiosemicarbazide showcases methods for constructing complex thiazole-containing molecules, which could be applied to synthesize or modify the compound (Balya, Vasilenko, Brovarets, & Drach, 2008).

Pharmacological Investigations

Several studies have focused on the pharmacological potential of thiazole derivatives, which share structural motifs with the compound of interest. For instance, thiazolidin-4-ones have been synthesized and investigated for their anticonvulsant activities, indicating that thiazole-containing compounds could possess significant biological activities (Senthilraja & Alagarsamy, 2012). Similarly, N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were synthesized and evaluated for antitumor activity, suggesting that modifications to the thiazole and acetamide components can yield compounds with potential anticancer properties (Yurttaş, Tay, & Demirayak, 2015).

Material Science Applications

Thiazole derivatives have also found applications in material science, such as the development of optoelectronic materials. Research on thiazole-based polythiophenes has explored their optical and electronic properties, hinting at the utility of thiazole derivatives in creating conductive polymers and materials with specific optoelectronic characteristics (Camurlu & Guven, 2015).

Biological Activity and Antimicrobial Evaluation

Another avenue of research involves the synthesis and biological evaluation of thiazole derivatives for antimicrobial properties. Studies have shown that certain N-(4-(3-acetamidophenyl)thiazol-2-yl)-2 (substituted phenylamino)acetamide compounds exhibit antimicrobial activity against various bacteria and fungi, indicating the potential for developing new antimicrobial agents from thiazole-based molecules (Singh & Vedic, 2015).

properties

IUPAC Name

N-[4-[2-(3-acetamidoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N4O5S/c1-13(27)23-15-5-4-6-16(10-15)24-20(28)11-17-12-32-22(25-17)26-21(29)14-7-8-18(30-2)19(9-14)31-3/h4-10,12H,11H2,1-3H3,(H,23,27)(H,24,28)(H,25,26,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVBOSWVZRQKSAE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC(=CC=C1)NC(=O)CC2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N4O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.